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Compound of Interest

Compound Name: H-Lys(boc)-NH2 hcl

Cat. No.: B613353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for H-
Lys(boc)-NH2 HCl (Nε-tert-Butoxycarbonyl-L-lysinamide hydrochloride). As a crucial building

block in peptide synthesis and drug development, understanding its safety profile is paramount

for ensuring a safe laboratory environment and the integrity of research outcomes.

While a comprehensive, officially registered Safety Data Sheet (SDS) for H-Lys(boc)-NH2 HCl
is not readily available in public domains, this guide synthesizes available data for the

compound and augments it with information from structurally similar compounds, such as other

protected amino acids. This approach provides a robust framework for safe handling, storage,

and emergency procedures.

Physicochemical and Safety Data at a Glance
The following tables summarize the key quantitative data for H-Lys(boc)-NH2 HCl and related

compounds. It is critical to note that where specific data for the hydrochloride salt of H-

Lys(boc)-NH2 is unavailable, information from similar compounds is provided as a prudent

guideline.

Table 1: Physicochemical Properties
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Property Value Source/Notes

Chemical Name
Nε-tert-Butoxycarbonyl-L-

lysinamide hydrochloride
-

Synonyms
H-Lys(Boc)-NH2·HCl, Boc-Lys-

NH2·HCl
-

CAS Number 112803-72-2 [1]

Molecular Formula C₁₁H₂₄ClN₃O₃

Molecular Weight 281.78 g/mol

Appearance Solid, powder

Melting Point Not available
Data for H-Lys(Boc)-OH: 250

°C[1]

Boiling Point Not available
Data for H-Lys(Z)-NH2·HCl:

527.1°C at 760 mmHg

Solubility Not available
General guidance suggests

solubility in water.

Flash Point Not applicable

Table 2: Hazard Identification and Classification*
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Hazard Class Classification Precautionary Statements

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)

P264, P270, P301+P312,

P330, P501

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)

P264, P280, P302+P352,

P321, P332+P313, P362

Serious Eye Damage/Irritation
Category 2A (Causes serious

eye irritation)

P264, P280,

P305+P351+P338,

P337+P313

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)

P261, P271, P304+P340,

P312, P403+P233, P405,

P501

*Based on GHS classifications for similar compounds like Boc-Lys(Fmoc)-OH. Specific GHS

classification for H-Lys(boc)-NH2 HCl is not available.[1]

Experimental Protocols: Safe Handling and
Personal Protection
Adherence to strict experimental protocols is essential when working with H-Lys(boc)-NH2
HCl. The following sections detail the recommended procedures for handling, storage, and

disposal.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, starting with engineering controls and supplemented by

appropriate PPE, is crucial.

Ventilation: Work in a well-ventilated area. For procedures that may generate dust, a fume

hood or an exhaust ventilation system is required.[1]

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.
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Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected before use and disposed of properly after.

Skin and Body Protection: A laboratory coat is required. For larger quantities or when there is

a risk of significant exposure, additional protective clothing may be necessary.

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, a NIOSH-approved respirator (e.g., N95 or P1 for

dusts) should be used.

Preparation
Handling Cleanup & Disposal

Don appropriate PPE:
- Lab coat

- Safety goggles
- Gloves

Ensure proper ventilation
(Fume hood)

Weigh H-Lys(boc)-NH2 HCl
in a contained manner Dissolve in appropriate solvent Decontaminate work surfaces Dispose of waste in

sealed, labeled containers EndStart

Click to download full resolution via product page

General workflow for handling H-Lys(boc)-NH2 HCl.

Storage and Stability
Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

Temperature: Store in a cool, dry, and well-ventilated place.[1] Recommended storage

temperature is often between 2-8°C.[1] Some sources suggest storage at 0°C.[1]

Container: Keep the container tightly closed.[1]

Incompatible Materials: Avoid strong oxidizing agents.

Stability: The compound is generally stable under recommended storage conditions.

Spill and Accidental Release Measures
In the event of a spill, follow these procedures:
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Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent the powder from spreading or entering drains.

Cleanup: Carefully sweep or scoop up the spilled material. Avoid generating dust. Place the

material into a suitable, labeled container for disposal.

Decontamination: Clean the spill area thoroughly.

First-Aid Measures
In case of exposure, immediate action is necessary.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1]

Hierarchy of Safety Controls
A systematic approach to minimizing risk involves implementing a hierarchy of controls. This

logical framework prioritizes the most effective measures.
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Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Hierarchy of controls for managing chemical hazards.

Toxicological and Ecological Information
Toxicological Data: Specific toxicological data for H-Lys(boc)-NH2 HCl is not available. For

the related compound L-Lysine hydrochloride, the oral LD50 in rats is 10,600 mg/kg,

indicating low acute toxicity. However, the Boc-protected amide may have a different

toxicological profile. The hazards identified for similar compounds suggest it may be harmful

if swallowed and cause skin, eye, and respiratory irritation.

Ecological Information: No specific ecological data is available for H-Lys(boc)-NH2 HCl. It is
good practice to prevent the release of any chemical into the environment.

Conclusion
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While H-Lys(boc)-NH2 HCl is a valuable reagent, its handling requires a diligent and informed

approach to safety. By understanding its properties, implementing robust engineering controls,

using appropriate personal protective equipment, and being prepared for emergencies,

researchers can minimize risks and ensure a safe working environment. Always consult the

most up-to-date safety information from your supplier before use and adhere to your

institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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